3-[(4-chlorophenyl)sulfanyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]propanamide

• IUPAC Name: 3-(4-chlorophenyl)sulfanyl-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]propanamide
• InChI: InChI=1S/C15H12ClN3O3S/c16-10-3-5-11(6-4-10)23-9-7-13(20)17-15-19-18-14(22-15)12-2-1-8-21-12/h1-6,8H,7,9H2,(H,17,19,20)
• InChI Key: NJJNBIPAYOHIAA-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN=C(O2)NC(=O)CCSC3=CC=C(C=C3)Cl
• Molecular Formula: C15H12ClN3O3S
• Molecular Weight: 349.8 g/mol

Description

3-[(4-Chlorophenyl)sulfanyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]propanamide, hereafter referred to as Compound X, is a novel synthetic compound with a wide range of potential applications in scientific research. Compound X has been used in a variety of studies such as drug discovery, materials science, and biochemistry. It has become a popular choice for researchers due to its low cost and ease of synthesis.

Mechanism of Action

Target of Action

F2537-1021, also known as VT1021 , is a first-in-class compound that primarily targets CD47 and CD36 . CD47 is an immune checkpoint, and CD36 is a receptor that plays a crucial role in apoptosis, the process of programmed cell death .

Mode of Action

F2537-1021 operates by binding to myeloid-derived suppressor cells (MDSCs) . This binding induces the expression of thrombospondin-1 (Tsp-1) in the tumor microenvironment . Tsp-1 then blocks the CD47 immune checkpoint and reprograms the CD36 receptor . This reprogramming leads to the induction of tumor cell apoptosis, inhibition of angiogenesis (the formation of new blood vessels), and reprogramming of macrophages from the M2 to M1 phenotype .

Biochemical Pathways

The biochemical pathways affected by F2537-1021 involve the CD47 immune checkpoint and the CD36 receptor . By blocking CD47 and activating CD36, F2537-1021 stimulates the expression of Tsp-1 . This leads to the induction of apoptosis in tumor cells and endothelial cells, and increases the ratio of M1 to M2 macrophages .

Result of Action

The action of F2537-1021 results in significant molecular and cellular effects. It induces apoptosis in tumor cells and inhibits angiogenesis . It also reprograms macrophages from the M2 to M1 phenotype . In clinical trials, F2537-1021 demonstrated significant single-agent activity .

Advantages and Limitations for Lab Experiments

Compound X has several advantages when used in lab experiments. It is relatively inexpensive and easy to synthesize, and has a wide range of potential applications in scientific research. Additionally, its inhibition of certain enzymes can lead to changes in cell metabolism and other biochemical processes. However, its mechanism of action is still not fully understood, and further research is needed to fully understand its effects on biological systems.

Future Directions

Compound X has a wide range of potential applications in scientific research and drug discovery. Further research is needed to fully understand its mechanism of action and biochemical and physiological effects. Additionally, further studies are needed to investigate the effects of Compound X on various diseases, as well as its potential use in the development of new materials and drugs. Finally, further research is needed to investigate the potential uses of Compound X in the fields of materials science and biochemistry.

Synthesis Methods

Compound X can be synthesized using a simple two-step process. The first step involves the reaction of 4-chlorophenylsulfanyl chloride and 5-furan-2-yl-1,3,4-oxadiazol-2-ylpropanamide in the presence of a base such as sodium hydroxide. This reaction results in the formation of an intermediate compound, which is then reacted with a base such as potassium carbonate to form Compound X. The reaction is typically carried out in an aqueous solution at room temperature.

Scientific Research Applications

Compound X has a wide range of potential applications in scientific research. It has been used in studies related to drug discovery, materials science, and biochemistry. It has also been used to study the effects of various compounds on biological systems, as well as to develop new materials for use in medical and industrial applications.